Cas no 5432-41-7 (Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate)

• Product name: Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
• CAS No: 5432-41-7
• MF: C₁₅H₂₂O₈
• MW: 330.33038
• CID: 940685
• PubChem ID: 5354861

Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
• AC1NS6EA
• NSC21385
• NSC-21385
• DTXSID30417864
• 5432-41-7

• Inchi： InChI=1S/C15H22O8/c1-5-20-11(16)9-10(13(17)21-6-2)12(14(18)22-7-3)15(19)23-8-4/h9,12H,5-8H2,1-4H3/b10-9-
• InChI Key： RXVDXQLIFJZGFO-KTKRTIGZSA-N
• SMILES： CCOC(=O)C=C(C(C(=O)OCC)C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 330.13146
• Monoisotopic Mass: 330.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.163
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.465
• PSA: 105.2
• LogP: 0.78140